Cas no 76457-78-8 (4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol)

4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol structure
76457-78-8 structure
Product Name:4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
CAS No:76457-78-8
Molecular Formula:C5H9N3OS
Molecular Weight:159.20946
MDL:MFCD06654962
CID:563836
PubChem ID:3854732

4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-methoxyethyl)-
    • 4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
    • 4-(2-methoxyethyl)-1H-1,2,4-triazole-5-thione
    • EN300-07571
    • BDA45778
    • SCHEMBL14112922
    • 76457-78-8
    • CS-0220791
    • 4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol, AldrichCPR
    • AKOS009003439
    • DTXSID40397385
    • MDL: MFCD06654962
    • InChIKey: UJZJIDXBSVIHBX-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H9N3OS/c1-9-3-2-8-4-6-7-5(8)10/h4H,2-3H2,1H3,(H,7,10)
    • SMILES: COCCN1C=NN=C1S

Computed Properties

  • Exact Mass: 159.046633
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 159.046633
  • Heavy Atom Count: 10
  • Complexity: 159
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.2
  • Topological Polar Surface Area: 69

Experimental Properties

  • Refractive Index: 1.617
  • Boiling Point: 207.8°C at 760 mmHg
  • Flash Point: 79.5°C
  • Density: 1.33

4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005C93-50mg
4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
76457-78-8 95%
50mg
$118.00 2025-02-21
A2B Chem LLC
AC48359-50mg
4-(2-Methoxyethyl)-4h-1,2,4-triazole-3-thiol
76457-78-8 98%
50mg
$91.00 2024-04-19
Aaron
AR005CHF-50mg
4-(2-Methoxyethyl)-4H-1,2,4-triazole-3-thiol
76457-78-8 95%
50mg
$98.00 2025-01-23
Chemenu
CM525113-1g
4-(2-Methoxyethyl)-4H-1,2,4-triazole-3-thiol
76457-78-8 97%
1g
$376 2022-09-29
Enamine
EN300-34451-0.05g
4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
76457-78-8 98%
0.05g
$64.0
TRC
M139358-50mg
4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
76457-78-8
50mg
$ 70.00 2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291461-50mg
4-(2-Methoxyethyl)-4h-1,2,4-triazole-3-thiol
76457-78-8 97%
50mg
¥1728.00 2024-07-28

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